3-(2-Fluorophenyl)-5-nitrobenzoic acid

• IUPAC Name: 3-(2-fluorophenyl)-5-nitrobenzoic acid
• InChI: InChI=1S/C13H8FNO4/c14-12-4-2-1-3-11(12)8-5-9(13(16)17)7-10(6-8)15(18)19/h1-7H,(H,16,17)
• InChI Key: JHHNONHHDHGCEH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F
• Molecular Formula: C13H8FNO4
• DSSTOX Substance ID: DTXSID90673404
• Molecular Weight: 261.20 g/mol
• CAS RN: 924646-30-0

Description

3-(2-Fluorophenyl)-5-nitrobenzoic acid (FNBA) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and biomedical research. FNBA is an important intermediate in the synthesis of various pharmaceuticals and other compounds. It is also used in the synthesis of a variety of organic compounds and as a reagent in organic reactions. FNBA is also used as a probe in biochemical and physiological studies.

Scientific Research Applications

Heterocyclic Compound Synthesis

4-Chloro-2-fluoro-5-nitrobenzoic acid, a compound with structural similarities, has been utilized as a multireactive building block in the synthesis of various heterocyclic compounds. This includes the preparation of substituted nitrogenous heterocycles, which are significant in drug discovery. The process involves immobilization on Rink resin, followed by chlorine substitution, nitro group reduction, and cyclization, yielding benzimidazoles, benzotriazoles, quinoxalinones, benzodiazepinediones, and succinimides (Křupková et al., 2013).

Vibrational Spectroscopic Studies

Vibrational spectroscopic studies and ab initio calculations have been conducted on 5-Nitro-2-(p-fluorophenyl)benzoxazole, another related compound. These studies provide detailed insights into the vibrational frequencies and molecular structures, crucial for understanding the physical and chemical properties of such compounds (Mary et al., 2008).

Spin-Labelling Studies

Ortho-fluoronitroaryl nitroxides have been synthesized and investigated for their utility in spin-labelling studies. These compounds serve as versatile synthons and reagents, offering potential applications in the development of novel spin labels for biochemical research (Hankovszky et al., 1989).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-bromo-5-nitro benzoic acid (1 g, 4.06 mmol) and 2-fluoro-phenyl boronic acid (569 mg, 4.06 mmol) in dimethoxyethane (20 ml) and EtOH (1 ml) was added Na2CO3 (7 ml saturated solution) and palladium tetrakis(triphenylphosphine) (94 mg, 0.08 mmol). The mixture was heated at reflux for 4 h and then stirred at RT for 16 h. The grey precipitate that formed was filtered off and washed with CH2Cl2. The filtrate was evaporated, affording 3-nitro-5-(2-fluorophenyl)benzoic acid (intermediate XXXIVj, 880 mg, 83% yield) as a white solid. M+=262.